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Compound of Interest

Compound Name: 4-Hydroxybenzonitrile

CAS No.: 767-00-0

Cat. No.: B152051 Get Quote

Abstract
This technical guide outlines the rigorous safety, handling, and storage protocols for 4-
Hydroxybenzonitrile (CAS No. 767-00-0). Intended for drug development professionals and

research chemists, this document moves beyond basic Safety Data Sheet (SDS) summaries to

provide context-aware operational workflows. It highlights the compound's specific toxicological

risks—notably its potential metabolism into cyanide—and provides self-validating procedures

for its use in the synthesis of liquid crystals, pharmaceutical intermediates (e.g., beta-blockers),

and agrochemicals.

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6]
Understanding the physical state and solubility profile is the first step in designing a safe

handling workflow.
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Property Specification Operational Implication

IUPAC Name 4-Hydroxybenzonitrile -

Synonyms
4-Cyanophenol, p-

Cyanophenol
-

CAS Number 767-00-0 Verifying inventory accuracy.

Molecular Formula C₇H₅NO MW: 119.12 g/mol

Physical State
White to light yellow crystalline

powder

Dust generation is a primary

inhalation risk.

Melting Point 110–113 °C
Solid at room temperature;

stable under standard storage.

Solubility

Soluble in Methanol, Ethanol,

Ether, Acetone. Slightly soluble

in water.[1][2]

Choice of solvent affects glove

permeation rates.

pKa ~7.97
Weakly acidic; reacts with

strong bases.

Hazard Identification & Risk Assessment
GHS Classification (Conservative Approach)
While some vendors classify this compound as Category 4 (Harmful), authoritative sources

(e.g., TCI, Sigma-Aldrich) often assign Category 3 (Toxic). For high-integrity safety protocols,

we adopt the stricter classification.

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 (H301 + H311 + H331).[3]

Skin/Eye Irritation: Category 2 (H315, H319).[2][3][4]

The "Cyanide Metabolite" Risk
Unlike simple irritants, 4-Hydroxybenzonitrile carries a latent toxicological mechanism. Upon

ingestion or significant systemic absorption, the nitrile moiety (-CN) can be metabolized to

release free cyanide ions.
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Mechanism: Inhibition of cytochrome c oxidase in the mitochondrial electron transport chain.

Clinical Sign: Effects may be delayed.[1] Symptoms include headache, dizziness, rapid

breathing, and in severe cases, metabolic acidosis and asphyxiation.

Protocol Impact: Workflows must prevent all routes of exposure, not just acute contact.

Personal Protective Equipment (PPE) & Engineering
Controls[8]
Engineering Controls

Primary Containment: All solid handling (weighing, transfer) must occur inside a certified

chemical fume hood or a powder containment enclosure.

Velocity: Face velocity should be maintained between 0.3 – 0.5 m/s.

Static Control: Use anti-static weighing boats and grounding mats, as fine organic powders

can accumulate static charge, leading to dispersion.

PPE Compatibility Matrix[1]
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PPE Item Material/Standard Rationale

Gloves (Primary) Nitrile Rubber (Min 0.11 mm)

Good resistance to solid

transfer. Note: If dissolved in

Acetone/Methanol, use

double-gloving or laminate

gloves (e.g., Silver Shield) as

these solvents permeate nitrile

rapidly.

Respiratory N95 / P2 (Minimum)

Required if working outside a

hood (not recommended). For

spill cleanup, use a full-face

respirator with ABEK-P3 filters.

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the risk of fine dust

bypassing side shields.

Body Protection Lab Coat (Cotton/Poly)

Standard protection. Tyvek suit

required for large-scale (>1 kg)

handling.

Storage & Stability Protocol
Proper storage mitigates degradation and prevents accidental hazardous reactions.

Environmental Conditions
Temperature: Store at Room Temperature (+15°C to +25°C).

Atmosphere: Keep container tightly closed. While not strictly air-sensitive, storage under an

inert atmosphere (Nitrogen/Argon) is "Best Practice" to prevent oxidative yellowing over long

periods.

Light: Store in amber glass or opaque HDPE containers to protect from light.

Segregation (Incompatibilities)
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Do NOT store near:

Strong Oxidizing Agents: Risk of fire/explosion.

Strong Acids: Potential hydrolysis of the nitrile group.

Strong Bases: Reacts with the phenolic hydroxyl group.

Operational Workflows
Workflow Diagram: Safe Handling Lifecycle
The following diagram illustrates the critical decision points from receipt to disposal.
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Usage Protocol

Receipt of Material

Inspect Seal & SDS
(Verify CAS: 767-00-0)

Storage
(Cool, Dry, Segregated from Oxidizers)

Weighing
(In Fume Hood, Anti-static precautions)

Transfer

Dissolution
(Add solvent slowly, avoid splashing)

Waste Disposal
(Segregate as Toxic/Cyanide-bearing)

Contaminated Wipes

Reaction Setup
(Closed system, reflux condenser if heating)

Click to download full resolution via product page

Figure 1: End-to-end lifecycle management for 4-Hydroxybenzonitrile in a research setting.

Protocol: Solid Handling & Weighing
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Preparation: Place the balance inside the fume hood. If vibration is an issue, stop airflow

momentarily only during the reading, or use a draft shield.

Transfer: Use a disposable spatula. Do not pour directly from the stock bottle.

Dissolution: If preparing a stock solution, add the solid to the vessel first, then add the

solvent. This prevents "puffing" of toxic dust that can occur if solid is dumped into liquid.

Decontamination: Wipe the balance area with a solvent-dampened tissue (Ethanol)

immediately after use. Dispose of the tissue as hazardous waste.

Protocol: Reaction Safety
Heating: If the reaction requires heating >60°C, ensure a reflux condenser is attached before

heating begins to prevent volatilization of the nitrile or solvent.

Acidic Conditions: Be extremely cautious if using strong acids in the reaction matrix, as

hydrolysis can theoretically release toxic byproducts depending on conditions.

Emergency Response
Spill Response Decision Tree
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Spill Detected

Solid or Liquid?

Solid Powder Solution

1. Dampen with inert oil/solvent
2. Scoop into sealed bag

3. Wash area with soap/water

1. Absorb with vermiculite/sand
2. Do NOT use sawdust (oxidizer risk)

3. Scoop into sealed bag

Label as 'Toxic Waste'
Contact EHS

Click to download full resolution via product page

Figure 2: Immediate response logic for laboratory spills.

First Aid Measures
Inhalation: Remove victim to fresh air immediately.[1][5] If breathing is difficult, trained

personnel should administer oxygen. Seek medical attention.

Skin Contact: Wash off immediately with soap and plenty of water.[1][2][5] Remove

contaminated clothing.[1][2][5]

Ingestion:Medical Emergency. Rinse mouth with water (only if conscious). Do NOT induce

vomiting. Transport to a hospital immediately, informing them of potential nitrile/cyanide

exposure.

Waste Disposal
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Classification: P-listed or U-listed waste (depending on jurisdiction) due to toxicity.

Method: Dissolve or mix the material with a combustible solvent and burn in a chemical

incinerator equipped with an afterburner and scrubber.

Critical Note: The incinerator must be capable of handling Nitrogen Oxides (NOx) and

potential Cyanide traces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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